Cas no 361481-87-0 (4-bis(2-methoxyethyl)sulfamoyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-bis(2-methoxyethyl)sulfamoyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 361481-87-0
• MF: C₂₁H₂₄N₄O₅S₂
• MW: 476.569062232971
• CID: 6235857
• PubChem ID: 3244619
• Update Time: 2025-05-20

4-bis(2-methoxyethyl)sulfamoyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methoxyethyl)sulfamoyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide
• 4-[bis(2-methoxyethyl)sulfamoyl]-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)benzamide
• 4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(4-pyridyl)thiazol-2-yl]benzamide
• BDBM39250
• SR-01000444696
• HMS2490H20
• 4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]benzamide
• CHEMBL1431278
• SR-01000444696-1
• 4-{[bis(2-methoxyethyl)amino]sulfonyl}-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)benzamide
• cid_3244619
• 4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide
• F0715-0478
• 4-[bis(2-methoxyethyl)sulfamoyl]-N-(4-pyridin-4-yl-2-thiazolyl)benzamide
• 361481-87-0
• AKOS024598266
• MLS000087876
• SMR000024195

• Inchi： 1S/C21H24N4O5S2/c1-29-13-11-25(12-14-30-2)32(27,28)18-5-3-17(4-6-18)20(26)24-21-23-19(15-31-21)16-7-9-22-10-8-16/h3-10,15H,11-14H2,1-2H3,(H,23,24,26)
• InChI Key： HPTRQYGGCRNYKM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2C=CN=CC=2)=O)=CC=1)(N(CCOC)CCOC)(=O)=O

Computed Properties

• Exact Mass: 476.11881223g/mol
• Monoisotopic Mass: 476.11881223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 147Ų

Additional information on 4-bis(2-methoxyethyl)sulfamoyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide

4-Bis(2-Methoxyethyl)Sulfamoyl-N-4-(Pyridin-4-Yl)-1,3-Thiazol-2-Ylbenzamide: A Comprehensive Overview

The compound with CAS No. 361481-87-0, known as 4-bis(2-methoxyethyl)sulfamoyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzamide moiety, a sulfamoyl group, and a thiazole ring substituted with a pyridine derivative. The presence of these functional groups makes it a versatile compound with applications ranging from drug discovery to advanced materials science.

Recent studies have highlighted the importance of sulfamoyl groups in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, enhancing the bioavailability of drugs. The thiazole ring in this compound is particularly interesting as it has been shown to exhibit antimicrobial and antifungal activities in various biological assays. Furthermore, the pyridine moiety contributes to the compound's stability and enhances its solubility properties, making it an attractive candidate for pharmaceutical applications.

The synthesis of 4-bis(2-methoxyethyl)sulfamoyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These methods not only improve efficiency but also reduce the environmental impact of manufacturing this compound.

In terms of applications, this compound has shown promise in the development of targeted drug delivery systems. Its unique structure allows for the conjugation of therapeutic agents with specific biomarkers, enhancing the efficacy of treatments while minimizing side effects. Additionally, its biocompatibility has been validated in preclinical studies, paving the way for its use in personalized medicine.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicological profile of this compound with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can now design analogs of this compound with improved pharmacokinetic properties. These innovations are expected to accelerate its transition from the laboratory to clinical trials.

The integration of green chemistry principles into the synthesis and application of this compound has also been a focus of recent research. By using renewable feedstocks and minimizing waste generation, researchers aim to make the production process more sustainable. This approach aligns with global efforts to promote environmentally friendly chemical practices while maintaining high standards of product quality.

In conclusion, 4-bis(2-methoxyethyl)sulfamoyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a key player in the development of next-generation therapies and materials. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the field of modern chemistry.